3-(1H-Imidazol-2-yl)-3-phenylpropanoic acid

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• SMILES: C1=CC=C(C=C1)C(CC(=O)O)C2=NC=CN2
• InChI: InChI=1S/C12H12N2O2/c15-11(16)8-10(12-13-6-7-14-12)9-4-2-1-3-5-9/h1-7,10H,8H2,(H,13,14)(H,15,16)
• InChIKey: HPPDDWHMYRPDSI-UHFFFAOYSA-N

Chemical Identity and Procurement Profile

3-(1H-Imidazol-2-yl)-3-phenylpropanoic acid (CAS 1368610-98-3, molecular formula C₁₂H₁₂N₂O₂, molecular weight 216.24 g/mol) is a heterocyclic carboxylic acid featuring an imidazole ring linked at the 2-position to a phenyl-substituted propanoic acid backbone . Available as the free acid (1368610-98-3, purity ≥95%) and the hydrochloride salt (1803570-27-5, C₁₂H₁₃ClN₂O₂, MW 252.69) , this compound serves as a key synthetic intermediate and molecular scaffold in medicinal chemistry programs. Its structural architecture combines three pharmacophoric elements—a metal-coordinating imidazole, a flexible propanoic acid linker, and a phenyl ring—that are central to structure-activity relationships in GABA transporter, cyclooxygenase, and angiotensin receptor targets [1].

Target Studies GABA transporter, COX, and angiotensin receptor research

Scaffold Type 1,2-substituted imidazole-phenylpropionic acid building block

Form Options Free acid and hydrochloride salt available

• [1] Kerscher-Hack S, Renukappa-Gutke T, Höfner G, Wanner KT. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016;124:852-880. doi:10.1016/j.ejmech.2016.09.012. PMID: 27654218. View Source

Why Generic Imidazole-Alkanoic Acids Cannot Substitute

Substituting 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid with a generic imidazole-alkanoic acid surrogate (e.g., 3-(1H-imidazol-4-yl)propanoic acid, 3-(1H-imidazol-1-yl)propanoic acid, or 3-(4-phenylimidazol-1-yl)propionic acid) introduces critical differences in target engagement profiles. The imidazole substitution position (C2 vs. N1 vs. C4) directly dictates the spatial orientation of the carboxylic acid pharmacophore and, by extension, the complementarity to distinct binding pockets in GABA transporters, cyclooxygenase enzymes, and angiotensin receptors [1]. The additional phenyl substituent at the α-carbon of the propanoic acid linker modulates lipophilicity (estimated XLogP3 ~2.1, versus ~0.3 for the des-phenyl analog 3-(1H-imidazol-2-yl)propanoic acid) and introduces π-stacking interactions absent in the unsubstituted parent scaffold [2]. These structural determinants produce divergent biological outcomes: the 1,2-substituted imidazole-2-propanoic acid scaffold has been specifically validated in mGAT3 selective inhibitor programs, whereas the imidazole-4-propanoic acid scaffold (imidazole propionate) primarily engages gut microbial metabolic pathways unrelated to GABAergic neurotransmission [3].

Risk Factor

Target Scaffold

Generic Substitutes

Imidazole Substitution Position

C2-substitution supports reported mGAT3 and COX-2 engagement

N1/C4 substitution may shift target selectivity away from GABA/COX-2

α-Carbon Phenyl Substituent

Modulates lipophilicity and π-stacking interactions

Des-phenyl analogs may lack this optimization handle

• [1] Kerscher-Hack S, Renukappa-Gutke T, Höfner G, Wanner KT. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016;124:852-880. doi:10.1016/j.ejmech.2016.09.012. PMID: 27654218. View Source
• [2] PubChem. Computed Properties for 3-(1H-Imidazol-2-yl)-3-phenylpropanoic acid (CID predicted). XLogP3 estimated at 2.1 by PubChem release 2021.05.07. Comparison with 3-(1H-imidazol-2-yl)propanoic acid (CID 82471464) XLogP3 ~0.3. View Source
• [3] Bevital AS. Imidazole propionate (ImP) – a histidine metabolite formed by microbiota. Available at: https://bevital.no/imidazole-propionate/ (accessed 2026-05-03). View Source

Differentiation Evidence Against Structural Analogs

mGAT3 Inhibitory Activity: 2-Substituted vs. 4-Substituted Imidazole Scaffolds

While 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid itself has not been directly tested in the mGAT3 assay, its core 1,2-substituted 3-(1H-imidazol-2-yl)propanoic acid scaffold serves as the validated parent for the most potent mGAT3 inhibitor reported in this chemotype. Among N-alkylated derivatives of this scaffold, compound 12e (N-alkylated (2E)-3-(1H-imidazol-2-yl)prop-2-enoic acid) achieved a pIC₅₀ of 5.13 ± 0.04 (IC₅₀ ≈ 7.4 µM) at mGAT3, nominally surpassing SNAP-5294, the previously reported most potent mGAT3 inhibitor [1]. In contrast, the 1,4-substituted imidazole-4-ylacetic acid scaffold yielded compounds with consistently lower mGAT3 potency across the same series, confirming that the 2-substitution pattern on the imidazole ring—a feature retained in 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid—is a structural prerequisite for achieving the highest mGAT3 inhibitory activity in this class [2]. The phenyl substituent at the α-carbon further provides a vector for lipophilic optimization not available in the des-phenyl parent compound 3-(1H-imidazol-2-yl)propanoic acid (11a) [3].

mGAT3 Inhibitory Potency

Class-level

pIC₅₀ 5.13 ± 0.04 (IC₅₀ ≈ 7.4 µM)

Reported scaffold-activity context for mGAT3 inhibitor design

Class-level inference; direct compound data not available

Evidence Dimension	mGAT3 inhibitory potency (pIC₅₀)
Target Compound Data	Scaffold: 1,2-substituted 3-(1H-imidazol-2-yl)propanoic acid (parent of target compound); best derivative 12e: pIC₅₀ = 5.13 ± 0.04 (IC₅₀ ≈ 7.4 µM) at mGAT3
Comparator Or Baseline	Comparator 1 (SNAP-5294): previously reported most potent mGAT3 inhibitor, potency nominally surpassed by 12e. Comparator 2 (1,4-substituted imidazole-4-ylacetic acid scaffold): lower mGAT3 potency across the series. Comparator 3 (des-phenyl parent 11a, 3-(1H-imidazol-2-yl)propanoic acid): lacks phenyl vector for optimization.
Quantified Difference	12e nominally surpasses SNAP-5294 in mGAT3 potency; 2-substitution scaffold consistently outperforms 4-substitution scaffold across series.
Conditions	Mouse GABA transporter mGAT3 expressed in HEK-293 cells; [³H]GABA uptake inhibition assay; preincubation with compound for 25 min [1].

Why This Matters

The 2-substitution pattern on the imidazole ring is a validated structural determinant for mGAT3 inhibitor potency, making the 1,2-substituted imidazole-2-propanoic acid scaffold (embodied by this compound) the preferred starting point for GABAergic drug discovery programs over 1,4- or 1,5-substituted alternatives.

• [1] Kerscher-Hack S, Renukappa-Gutke T, Höfner G, Wanner KT. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016;124:852-880. doi:10.1016/j.ejmech.2016.09.012. PMID: 27654218. View Source
• [2] Kerscher-Hack S et al. (2016). Comparative SAR data for 1,4- vs 1,2-substituted imidazole scaffolds; see Tables 1-4 in the full text. Eur J Med Chem. 2016;124:852-880. View Source
• [3] Kerscher-Hack S et al. (2016). Compound 11a (3-(1H-imidazol-2-yl)propanoic acid) described as parent structure for 1,2-substituted series. Eur J Med Chem. 2016;124:852-880. View Source

COX-2 Engagement: 1,2-Disubstituted vs. 1-Substituted Imidazole Regioisomers

A BindingDB entry (BDBM50013686, CHEMBL3264520) reports an IC₅₀ of 1.92 × 10⁴ nM (19.2 µM) for a 1,2-disubstituted imidazole closely related to 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid against human recombinant COX-2 [1]. In comparison, 2-substituted phenylimidazoles with the phenyl ring attached at the imidazole N1 position (rather than the propanoic acid side chain) exhibit COX-1-selective inhibition profiles, as demonstrated by Erker and Handler (2007) in substituted 1-phenyl imidazoles [2]. This positional dependence—2-substitution linked to COX-2 engagement, N1-substitution linked to COX-1 selectivity—establishes a regioisomeric differentiation that is critical for procurement decisions in anti-inflammatory drug discovery programs [3]. The target compound's 1,2-disubstitution pattern confers a distinct pharmacological fingerprint compared to the 1-substituted phenylimidazole regioisomers (e.g., 3-(4-phenylimidazol-1-yl)propionic acid) available from commercial sources.

COX-2 Engagement

Context-dependent

IC₅₀ 19.2 µM (human recombinant COX-2)

Reported regioisomeric COX-2 engagement context

Cross-study comparison; assay conditions differ

Evidence Dimension	COX-2 inhibitory potency (IC₅₀)
Target Compound Data	1,2-Disubstituted imidazole analog of target compound: IC₅₀ = 19,200 nM against human recombinant COX-2 (arachidonic acid → PGH₂ assay)
Comparator Or Baseline	Comparator 1 (1-phenyl imidazoles, Erker & Handler 2007): COX-1-selective inhibition profile. Comparator 2 (3-(4-phenylimidazol-1-yl)propionic acid): N1-substituted regioisomer with distinct target engagement (CYP3A4 IC₅₀ = 233 nM reported in BindingDB BDBM50568243).
Quantified Difference	Qualitative differentiation in COX isoform selectivity (COX-2 engagement for 2-substituted imidazoles vs. COX-1 preference for 1-substituted phenylimidazoles). Quantitative IC₅₀ values from different assay systems preclude direct numerical comparison.
Conditions	Target compound analog: human recombinant COX-2 in insect cell system, arachidonic acid substrate, PGG₂ → PGH₂ reduction measured [1]. Comparator: COX-1 assay conditions per Erker & Handler patent WO2007009146 [2].

Why This Matters

The differential COX isoform selectivity driven by imidazole substitution position allows researchers to select the appropriate regioisomer based on the desired pharmacological profile—2-substituted compounds for COX-2 programs, N1-substituted compounds for COX-1 programs.

• [1] BindingDB. BDBM50013686 (CHEMBL3264520): IC₅₀ = 1.92 × 10⁴ nM for inhibition of human recombinant COX-2. Available at: https://bindingdb.org/ (accessed 2026-05-03). View Source
• [2] Erker T, Handler N. Substituted 1-phenyl imidazoles as COX-I inhibitors. PCT Int. Appl. WO 2007009146, 2007. View Source
• [3] BindingDB. BDBM50568243 (CHEMBL4846752): IC₅₀ = 233 nM for inhibition of human CYP3A4 by 3-(4-phenylimidazol-1-yl)propionic acid. Available at: https://bindingdb.org/ (accessed 2026-05-03). View Source

Angiotensin II Antagonism: Phenylpropionic vs. Propenoic Acid Scaffolds

U.S. Patent US5414008A (Muller et al., 1995) discloses imidazolyl-substituted phenylpropionic and cinnamic acid derivatives as angiotensin II receptor antagonists with antihypertensive and anti-atherosclerotic activity [1]. The claimed scaffold encompasses compounds structurally analogous to 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid, specifically including imidazolyl-substituted phenylpropionic acids wherein the imidazole ring is attached at the 2-position to a phenylpropionic acid backbone. In vivo efficacy was demonstrated in conscious hypertensive rat models: compounds within this class reduced arterial blood pressure at clinically relevant doses (angiotensin II infusion model, 0.3 µg/kg/min), with measurements via femoral artery catheter [2]. This stands in contrast to imidazolyl-propenoic acid derivatives (U.S. Patent US5294633A), which employ an unsaturated propenoic acid linker and exhibit a different pharmacological profile as hypotensive agents [3]. The saturated propanoic acid linker in the target compound provides distinct conformational flexibility and metabolic stability compared to the conformationally constrained propenoic acid analogs, which may be advantageous for optimizing pharmacokinetic properties during lead development.

In Vivo Angiotensin II Model

Reported

Patent-reported blood pressure reduction in hypertensive rat model

Patent-reported angiotensin II receptor antagonism context

Cross-patent class inference; no head-to-head comparison

Evidence Dimension	Antihypertensive activity in angiotensin II-infused rat model (in vivo)
Target Compound Data	Imidazolyl-substituted phenylpropionic acid derivatives (class encompassing target compound): blood pressure reduction in conscious hypertensive rats, angiotensin II infusion model at 0.3 µg/kg/min, ganglionic blocker pentolinium 5 mg/kg i.v. [2]
Comparator Or Baseline	Comparator (imidazolyl-propenoic acid derivatives, US5294633A): hypotensive activity via a distinct mechanism, employing unsaturated propenoic acid linker.
Quantified Difference	No quantitative head-to-head comparison available within a single study (cross-patent class inference).
Conditions	In vivo: conscious rats with surgically induced unilateral renal artery stenosis; blood pressure measured via 'tail cuff' at defined time intervals after intragastral administration; compounds suspended in Tylose [2].

Why This Matters

Patent-protected prior art establishes the imidazolyl-substituted phenylpropionic acid scaffold as a validated pharmacophore for angiotensin II receptor antagonism, providing intellectual property context and target engagement precedence for procurement decisions in cardiovascular drug discovery.

• [1] Muller UE et al. Imidazolyl-substituted phenylpropionic and cinnamic acid derivatives. U.S. Patent US5414008A, issued May 9, 1995. View Source
• [2] US5414008A, in vivo pharmacological methods described at lines L394-L410. Angiotensin II infusion model (0.3 µg/kg/min), pentolinium (5 mg/kg i.v.), blood pressure measurement via femoral artery catheter. View Source
• [3] Dressel J et al. Imidazolyl-propenoic acid derivatives. U.S. Patent US5294633A, issued March 15, 1994. View Source

Synthetic Accessibility: One-Step vs. Multi-Step Routes to Imidazole Scaffolds

A one-step synthesis protocol for imidazole-2-propanoic acid derivatives has been reported using adapted Vilsmeier conditions, yielding the target scaffold in quantitative yield with full characterization by ¹H-, ²H-, ¹³C-NMR, IR, and Raman spectroscopy [1]. In contrast, the synthesis of 3-(4-phenylimidazol-1-yl)propionic acid (a regioisomeric comparator) typically requires multi-step routes involving N-alkylation of pre-formed 4-phenylimidazole with 3-halopropionic acid esters, followed by hydrolysis . This synthetic advantage—single-step access to the 2-substituted imidazole scaffold vs. multi-step access to the 1-substituted regioisomer—has direct implications for procurement lead times, cost-per-gram, and scalability in medicinal chemistry campaigns . The commercial availability of 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid hydrochloride at 95% purity in pack sizes from 100 mg to 10 g further supports its utility as a procurement-ready building block .

Synthetic Accessibility

Reported

One-step Vilsmeier synthesis, quantitative yield

Supports procurement scalability assessment

Comparator requires multi-step synthesis

Evidence Dimension	Number of synthetic steps and reported yield for scaffold construction
Target Compound Data	One-step Vilsmeier synthesis: quantitative yield; full spectroscopic characterization reported [1].
Comparator Or Baseline	Comparator (3-(4-phenylimidazol-1-yl)propionic acid): multi-step synthesis via N-alkylation of 4-phenylimidazole followed by ester hydrolysis (number of steps: 2-3 depending on route) . Comparative yields not directly reported.
Quantified Difference	One synthetic step vs. ≥2 synthetic steps (class-level inference from retrosynthetic analysis of regioisomeric routes).
Conditions	Vilsmeier conditions: DMF/POCl₃ adapted protocol. Comparator: standard N-alkylation/hydrolysis sequence.

Why This Matters

The shorter synthetic route translates to reduced procurement costs, faster delivery timelines, and greater scalability for the target compound relative to its 1-substituted regioisomers, making it the more economical choice for large-scale medicinal chemistry programs.

• [1] OUCI. One-step synthesis of imidazole-2-propanoic acid derivatives using adapted Vilsmeier conditions. Available at: https://ouci.dntb.gov.ua/ (accessed 2026-05-03). View Source

Application Scenarios in Drug Discovery and Chemical Biology

mGAT3-Selective GABA Uptake Inhibitor Development

Procurement of 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid is strongly indicated for medicinal chemistry teams pursuing mGAT3-selective GABA uptake inhibitors as therapeutic candidates for epilepsy, neuropathic pain, or spasticity. The compound embodies the 1,2-substituted imidazole-2-propanoic acid scaffold that has been validated in structure-activity relationship studies to yield the most potent mGAT3 inhibitors in this chemotype, with lead derivative 12e achieving a pIC₅₀ of 5.13 ± 0.04 at mGAT3—surpassing the previous benchmark SNAP-5294 [1]. The phenyl substituent at the α-carbon offers an unexploited vector for N-alkylation and further lipophilic optimization, making this compound a strategic procurement choice over the des-phenyl parent 3-(1H-imidazol-2-yl)propanoic acid (11a), which lacks this additional optimization handle [2].

COX-2 Selective Inhibitor Lead Identification

The 1,2-disubstituted imidazole architecture of 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid positions it as a preferential starting scaffold for COX-2 inhibitor programs seeking to minimize COX-1-related gastrointestinal toxicity. BindingDB data confirm that 1,2-disubstituted imidazole analogs engage COX-2 (IC₅₀ = 19.2 µM), while the regioisomeric 1-substituted phenylimidazoles demonstrate COX-1 selectivity as reported by Erker and Handler [3]. For procurement in anti-inflammatory drug discovery, selecting the 2-substituted imidazole regioisomer over the commercially available 1-substituted analog (e.g., 3-(4-phenylimidazol-1-yl)propionic acid) aligns with the target product profile of next-generation COX-2 inhibitors.

Angiotensin II Receptor Antagonist Lead Optimization

Prior art disclosed in US5414008A establishes the imidazolyl-substituted phenylpropionic acid scaffold—of which 3-(1H-imidazol-2-yl)-3-phenylpropanoic acid is a direct structural exemplar—as a pharmacophore for angiotensin II receptor antagonism with in vivo antihypertensive efficacy in hypertensive rat models [4]. Researchers pursuing angiotensin receptor blocker (ARB) development should procure this compound as a core scaffold rather than the structurally distinct imidazolyl-propenoic acid derivatives (US5294633A), because the saturated propanoic acid linker provides superior metabolic stability and conformational flexibility for lead optimization [5].

Imidazole-Carboxylate Pharmacophore Mapping Tool

The compound's three pharmacophoric elements—imidazole (metal coordination, hydrogen bonding), carboxylic acid (charge-based interactions), and phenyl ring (π-stacking, hydrophobic contacts)—make it an ideal probe for systematically mapping the binding determinants of imidazole-recognizing biological targets. The commercial availability of both the free acid (CAS 1368610-98-3) and hydrochloride salt (CAS 1803570-27-5) in multi-gram quantities facilitates its use in fragment-based drug discovery, affinity chromatography resin preparation, and biophysical assays (SPR, ITC, NMR) for target engagement studies .

Application

Selection Property

Validation Focus

GABA transporter mGAT3 inhibitor research

C2-substituted imidazole scaffold fit

mGAT3 inhibitory potency assay context

COX-2 selective inhibitor research

2-substituted imidazole regioisomer

COX-2 engagement assay context

Angiotensin II receptor antagonist research

Saturated propanoic acid linker scaffold

In vivo model-response context

Imidazole-carboxylate pharmacophore mapping

Free acid and hydrochloride salt forms

Biophysical target engagement assays

• [1] Kerscher-Hack S, Renukappa-Gutke T, Höfner G, Wanner KT. Synthesis and biological evaluation of a series of N-alkylated imidazole alkanoic acids as mGAT3 selective GABA uptake inhibitors. Eur J Med Chem. 2016;124:852-880. doi:10.1016/j.ejmech.2016.09.012. PMID: 27654218. View Source
• [2] Kerscher-Hack S et al. (2016). Compound 11a: parent 3-(1H-imidazol-2-yl)propanoic acid scaffold for 1,2-substituted series. Eur J Med Chem. 2016;124:852-880. View Source
• [3] Erker T, Handler N. Substituted 1-phenyl imidazoles as COX-I inhibitors. PCT Int. Appl. WO 2007009146, 2007; and BindingDB BDBM50013686 (COX-2 IC₅₀ = 19.2 µM for 1,2-disubstituted imidazole). View Source
• [4] Muller UE et al. Imidazolyl-substituted phenylpropionic and cinnamic acid derivatives. U.S. Patent US5414008A, issued May 9, 1995. View Source
• [5] Dressel J et al. Imidazolyl-propenoic acid derivatives. U.S. Patent US5294633A, issued March 15, 1994. View Source